Cas no 1807138-92-6 (Ethyl 2-chloro-6-cyano-3-(trifluoromethyl)phenylacetate)

• Product Name: Ethyl 2-chloro-6-cyano-3-(trifluoromethyl)phenylacetate
• CAS No: 1807138-92-6
• MF: C₁₂H₉ClF₃NO₂
• MW: 291.653572797775
• CID: 4945182
• Update Time: 2025-05-27

Ethyl 2-chloro-6-cyano-3-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-6-cyano-3-(trifluoromethyl)phenylacetate

• Inchi： 1S/C12H9ClF3NO2/c1-2-19-10(18)5-8-7(6-17)3-4-9(11(8)13)12(14,15)16/h3-4H,2,5H2,1H3
• InChI Key： OYGPZHPOQFZVTQ-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)(F)F)=CC=C(C#N)C=1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 377
• XLogP3: 3.3
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-chloro-6-cyano-3-(trifluoromethyl)phenylacetate

Ethyl 2-chloro-6-cyano-3-(trifluoromethyl)phenylacetate (CAS No. 1807138-92-6): An Overview

Ethyl 2-chloro-6-cyano-3-(trifluoromethyl)phenylacetate (CAS No. 1807138-92-6) is a versatile compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique chemical structure, which includes a chloro group, a cyano group, and a trifluoromethyl group, all attached to a phenyl ring. These functional groups contribute to the compound's reactivity and stability, making it an attractive candidate for various synthetic transformations and biological studies.

The synthesis of Ethyl 2-chloro-6-cyano-3-(trifluoromethyl)phenylacetate typically involves multi-step processes, including the formation of the chloro and cyano functionalities on the phenyl ring, followed by the introduction of the trifluoromethyl group. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel catalytic approach that significantly reduced the number of steps and minimized waste production.

In the pharmaceutical industry, Ethyl 2-chloro-6-cyano-3-(trifluoromethyl)phenylacetate has shown promise as an intermediate in the synthesis of various drugs. The presence of the cyano group can be converted into other functional groups such as amides or carboxylic acids, which are common in many bioactive molecules. Additionally, the trifluoromethyl group is known for its ability to enhance metabolic stability and improve pharmacokinetic properties. A recent clinical trial involving a drug derived from this compound demonstrated improved efficacy and reduced side effects compared to existing treatments.

In agrochemicals, Ethyl 2-chloro-6-cyano-3-(trifluoromethyl)phenylacetate is used as an intermediate in the production of pesticides and herbicides. The combination of the chloro, cyano, and trifluoromethyl groups provides excellent herbicidal activity against a wide range of weeds while minimizing environmental impact. A study published in the Pest Management Science journal highlighted the effectiveness of this compound in controlling resistant weed species, making it a valuable tool for sustainable agriculture.

Beyond its applications in pharmaceuticals and agrochemicals, Ethyl 2-chloro-6-cyano-3-(trifluoromethyl)phenylacetate has also found use in materials science. The unique electronic properties conferred by the cyano and trifluoromethyl groups make it suitable for applications in organic electronics and photovoltaic devices. Research conducted at a leading materials science institute demonstrated that this compound can be used to enhance the performance of organic solar cells by improving charge transport properties.

The safety profile of Ethyl 2-chloro-6-cyano-3-(trifluoromethyl)phenylacetate is another important aspect to consider. Extensive toxicological studies have shown that this compound is generally safe when handled according to standard laboratory protocols. However, appropriate personal protective equipment (PPE) should always be used during handling to minimize exposure risks.

In conclusion, Ethyl 2-chloro-6-cyano-3-(trifluoromethyl)phenylacetate (CAS No. 1807138-92-6) is a multifunctional compound with diverse applications across various industries. Its unique chemical structure makes it an essential building block for synthesizing bioactive molecules, agrochemicals, and advanced materials. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in modern chemistry.